6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide

• Molecular Formula: C8H8N4O2S2
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 6-amino-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C8H8N4O2S2/c9-7-2-1-6(5-11-7)16(13,14)12-8-10-3-4-15-8/h1-5H,(H2,9,11)(H,10,12)
• InChI Key: UADZSXRKGPSOLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1S(=O)(=O)NC2=NC=CS2)N

Description

6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C8H8N4O2S2 and its molecular weight is 256.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Chloro-pyridine-3-sulfonic thiazol-2-ylamide (200 mg, 0.0007 mol) in 7 M of Ammonia in methanol (5.00 mL) was heated at 160° C. in a pressure bottle for ˜6 h. The reaction had to be stopped because the pressure was too high and some of the reaction solution was leaking. By LC/MS, reaction show ˜30% conversion. The reaction solution was concentrated and then purified on Gilson (Prep LC, reverse phase, Phenomenex 250×30 mm, 15 micron C18 column, 40 mL/min. Gradient, 85% A to 100% B over 25 min. Solvent A: 7800 water/200 acetonitrile/8 TFA. Solvent B: 7200 acetonitrile/800 water/8). Fractions were checked by LC/MS and dried on a lyophilizer to give the product as a brown oil.

Synthesis routes and methods II

Procedure details

Under a N2 atmosphere, a mixture of 6-chloro-N-(thiazol-2-yl)pyridine-3-sulfonamide (0.7 g, 2.54 mmol), ammonium hydroxide (7.5 mL) and ethanol (7.5 mL), was stirred at 120° C. in a sealed tube for 4 days. The reaction was cooled to RT. After evaporating the solvents under reduced pressure, purification via silica gel chromatography using 5%-10% methanol in CH2Cl2 gave 6-amino-N-(thiazol-2-yl)pyridine-3-sulfonamide as a orange solid (0.14 g, 22%). LC/MS (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)), m/z: M+1 obs=257.2; tR=0.2 min.